Cas no 2060474-13-5 (1-[8-(2-Bromobenzoyl)-8-azabicyclo[3.2.1]oct-3-yl]-2,5-pyrrolidinedione)

• Product Name: 1-[8-(2-Bromobenzoyl)-8-azabicyclo[3.2.1]oct-3-yl]-2,5-pyrrolidinedione
• CAS No: 2060474-13-5
• MF: C₁₈H₁₉BrN₂O₃
• MW: 391.259063959122
• CID: 5379683
• Update Time: 2025-06-13

1-[8-(2-Bromobenzoyl)-8-azabicyclo[3.2.1]oct-3-yl]-2,5-pyrrolidinedione Chemical and Physical Properties

Names and Identifiers

• 1-[8-(2-Bromobenzoyl)-8-azabicyclo[3.2.1]oct-3-yl]-2,5-pyrrolidinedione

• Inchi： 1S/C18H19BrN2O3/c19-15-4-2-1-3-14(15)18(24)20-11-5-6-12(20)10-13(9-11)21-16(22)7-8-17(21)23/h1-4,11-13H,5-10H2
• InChI Key： SBRCMYFIXSLGJT-UHFFFAOYSA-N
• SMILES： N1(C2CC3N(C(=O)C4=CC=CC=C4Br)C(CC3)C2)C(=O)CCC1=O

Experimental Properties

• Density: 1.542±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 576.7±45.0 °C(Predicted)
• pka: -1.52±0.20(Predicted)

Additional information on 1-[8-(2-Bromobenzoyl)-8-azabicyclo[3.2.1]oct-3-yl]-2,5-pyrrolidinedione

Comprehensive Overview of 1-[8-(2-Bromobenzoyl)-8-azabicyclo[3.2.1]oct-3-yl]-2,5-pyrrolidione (CAS No. 2060474-13-5)

The compound 1-[8-(2-Bromobenzoyl)-8-azabicyclo[3.2.1]oct-3-yl]-2,5-pyrrolidione (CAS No. 2060474-13-5) is a highly specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structure, featuring an 8-azabicyclo[3.2.1]octane core coupled with a 2-bromobenzoyl moiety and a 2,5-pyrrolidinedione ring, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its structural resemblance to other bioactive compounds.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in oncology, neurology, and immunology. The 1-[8-(2-Bromobenzoyl)-8-azabicyclo[3.2.1]oct-3-yl]-2,5-pyrrolidione scaffold aligns with this trend, as its bicyclic framework and electron-rich aromatic system offer versatile binding capabilities. Computational studies suggest its potential to interact with protein-protein interaction (PPI) interfaces, a hot topic in drug design. This has led to increased searches for "PPI inhibitors 2023" and "bicyclic compounds in drug discovery," reflecting growing interest in such molecules.

The synthesis of CAS No. 2060474-13-5 involves multi-step organic transformations, including N-acylation and ring-closing reactions, which are frequently discussed in academic forums. Its bromobenzoyl group serves as a handle for further derivatization, enabling the creation of libraries for high-throughput screening (HTS). This adaptability resonates with the current focus on "fragment-based drug design" and "click chemistry in medicinal chemistry," terms frequently queried in scientific databases.

From a pharmacological perspective, preliminary studies indicate that 1-[8-(2-Bromobenzoyl)-8-azabicyclo[3.2.1]oct-3-yl]-2,5-pyrrolidione exhibits favorable ADME properties, including moderate solubility and metabolic stability. These traits are critical for central nervous system (CNS) drug development, a field where researchers often search for "blood-brain barrier permeable compounds." Its pyrrolidinedione moiety may also contribute to metal chelation, a feature explored in neurodegenerative disease research.

In the context of green chemistry, efforts to optimize the synthesis of CAS No. 2060474-13-5 using catalytic methods or biocatalysis are underway, addressing the industry's push for sustainable practices. Queries like "green synthesis of heterocycles" and "atom economy in organic synthesis" highlight this priority. Additionally, the compound's chiral centers make it relevant to discussions on "enantioselective catalysis" and "stereochemistry in drug design."

As a research chemical, 1-[8-(2-Bromobenzoyl)-8-azabicyclo[3.2.1]oct-3-yl]-2,5-pyrrolidione is strictly for laboratory use, with applications spanning structure-activity relationship (SAR) studies and lead optimization. Its molecular weight (389.25 g/mol) and lipophilicity (predicted LogP ~2.5) position it within the Lipinski's rule of five guidelines, a frequent search topic among medicinal chemists. Future directions may explore its proteolysis-targeting chimera (PROTAC) potential, aligning with the booming interest in "targeted protein degradation" strategies.